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5-APDI (hydrochloride) 5-APDI (hydrochloride) 5-APDI is an indane with an amphetamine-like aminopropane group. It inhibits the uptake of serotonin, dopamine, and norepinephrine by crude synaptosomes (IC50 = 82, 1,847, and 849 nM, respectively). In discrimination studies using rats, 5-APDI fully substitutes for the entactogen N-methyl-1,3-dioxolyl-N-methylbutanamine but does not substitute for amphetamine. This product is intended for forensic and research applications.
Brand Name: Vulcanchem
CAS No.: 152623-95-5
VCID: VC0157918
InChI: InChI=1S/C12H17N.ClH/c1-9(13)7-10-5-6-11-3-2-4-12(11)8-10;/h5-6,8-9H,2-4,7,13H2,1H3;1H
SMILES: CC(CC1=CC2=C(CCC2)C=C1)N.Cl
Molecular Formula: C12H18ClN
Molecular Weight: 211.733

5-APDI (hydrochloride)

CAS No.: 152623-95-5

Reference Standards

VCID: VC0157918

Molecular Formula: C12H18ClN

Molecular Weight: 211.733

5-APDI (hydrochloride) - 152623-95-5

CAS No. 152623-95-5
Product Name 5-APDI (hydrochloride)
Molecular Formula C12H18ClN
Molecular Weight 211.733
IUPAC Name 1-(2,3-dihydro-1H-inden-5-yl)propan-2-amine;hydrochloride
Standard InChI InChI=1S/C12H17N.ClH/c1-9(13)7-10-5-6-11-3-2-4-12(11)8-10;/h5-6,8-9H,2-4,7,13H2,1H3;1H
Standard InChIKey BYDGFBRMZHXMBV-UHFFFAOYSA-N
SMILES CC(CC1=CC2=C(CCC2)C=C1)N.Cl
Description 5-APDI is an indane with an amphetamine-like aminopropane group. It inhibits the uptake of serotonin, dopamine, and norepinephrine by crude synaptosomes (IC50 = 82, 1,847, and 849 nM, respectively). In discrimination studies using rats, 5-APDI fully substitutes for the entactogen N-methyl-1,3-dioxolyl-N-methylbutanamine but does not substitute for amphetamine. This product is intended for forensic and research applications.
Synonyms 5-(2-Aminopropyl)-2,3-dihydro-1H-indene;IAP;Indanylaminopropane
Reference 1.Monte, A.P.,Marona-Lewicka, D.,Cozzi, N.V., et al. Synthesis and pharmacological examination of benzofuran, indan, and tetralin analogues of 3,4-(methylenedioxy)amphetamine. Journal of Medicinal Chemistry 36, 3700-3706 (1993).
PubChem Compound 112500491
Last Modified Nov 11 2021
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